Cas no 39027-76-4 (Poranthericine)
Poranthericine structure
Product Name:Poranthericine
CAS No:39027-76-4
MF:C15H27NO
MW:237.380984544754
CID:320969
Update Time:2024-02-29
Poranthericine Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,1,6-de]quinolizin-2-ol,1-ethyldodecahydro-9a-methyl-, [1S-(1a,2b,3ab,6ab,9ab)]- (9CI)
- Poranthericine
- (1S,3aβ,6aβ)-Dodecahydro-1α-ethyl-9aβ-methylpyrido[2,1,6-de]quinolizin-2β-ol
-
- Inchi： 1S/C15H27NO/c1-3-13-14(17)10-12-7-4-6-11-8-5-9-15(13,2)16(11)12/h11-14,17H,3-10H2,1-2H3/t11-,12+,13-,14+,15-/m1/s1
- InChI Key： OCKFTNZOPPWTQJ-QKGCVVFFSA-N
- SMILES： O[C@H]1C[C@@H]2CCC[C@@H]3CCC[C@](C)([C@@H]1CC)N23
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 293
- XLogP3: 3
- Topological Polar Surface Area: 23.5
Poranthericine Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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